Cas no 2764017-26-5 (2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester)

• Product Name: 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester
• CAS No: 2764017-26-5
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5562438
• Update Time: 2025-10-28

2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO2/c1-12(2,3)16-11(15)10-4-6-13(7-5-10)8-14-9-13/h10,14H,4-9H2,1-3H3
• InChI Key： CQAZZBWKLLKXOQ-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C(OC(C)(C)C)=O)CC2)CN1

Additional information on 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester

Introduction to 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester (CAS No. 2764017-26-5)

2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural and functional properties. This compound, identified by the CAS number 2764017-26-5, belongs to the spirocyclic amide class, characterized by a spiro linkage between a nitrogen-containing heterocycle and a saturated carbon ring. The presence of a carboxylic acid ester at the 7-position and a tert-butyl (1,1-dimethylethyl) group at the 1-position enhances its molecular stability and reactivity, making it a promising candidate for further chemical modifications and biological evaluations.

The structural motif of 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester is particularly intriguing due to its ability to mimic natural bioactive scaffolds while introducing novel pharmacophoric elements. Spirocyclic compounds are known for their conformational rigidity and improved metabolic stability, which are highly desirable traits in drug design. The nitrogen atom in the azaspiro ring can serve as a hydrogen bond acceptor, enhancing interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled the efficient virtual screening of such complex molecules to identify potential binding interactions with therapeutic targets. Studies have shown that derivatives of 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester exhibit promising activity against various enzymes implicated in inflammatory and metabolic diseases. For instance, modifications at the carboxylic acid ester moiety have been explored to enhance solubility and bioavailability, critical factors for drug development.

The synthesis of 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The spirocyclic core is typically formed through intramolecular cyclization reactions, often facilitated by transition metal catalysts or acidic conditions. The introduction of the tert-butyl ester group at the 1-position provides a handle for further functionalization via hydrolysis or transesterification reactions, allowing for the exploration of diverse chemical libraries.

In the realm of medicinal chemistry, the versatility of 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester lies in its ability to serve as a scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents on different parts of the molecule, researchers can gain insights into which structural features contribute most significantly to biological activity. This approach has been instrumental in optimizing lead compounds for clinical development.

One particularly exciting area of research involves the exploration of 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester as a precursor for biologically active heterocycles found in natural products. By leveraging biocatalytic methods such as enzymatic cyclization or rearrangement reactions, chemists can generate complex spirocyclic frameworks with high enantioselectivity. This strategy aligns with the growing emphasis on sustainable and green chemistry practices in drug discovery.

The pharmacological profile of 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester has been preliminarily assessed through in vitro assays targeting key enzymes and receptors involved in disease pathways. Preliminary results suggest that certain derivatives exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Additionally, interactions with G-protein coupled receptors (GPCRs) have been observed, indicating potential therapeutic applications in neurological disorders.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in elucidating the structure and conformational dynamics of 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester. These methods provide detailed insights into molecular interactions and help refine structural models for computational studies. High-resolution X-ray crystallography has also been employed to determine the three-dimensional structure of complexes formed with biological targets.

The development of novel synthetic methodologies remains a cornerstone in advancing research with 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester and its derivatives. Transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing spirocyclic frameworks efficiently. Additionally, photoredox catalysis has opened new avenues for functionalizing these molecules under mild conditions while maintaining high selectivity.

Future directions in the study of 2-Azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester include exploring its potential as an intermediate in peptidomimetic synthesis and developing new strategies for prodrug formulations to enhance bioavailability and target specificity. The integration of machine learning algorithms into drug discovery pipelines promises to accelerate the identification of novel derivatives with enhanced pharmacological properties.

In conclusion,2-Azaspiro[3.5]nonane-7-carboxylic acid, CAS No: 2764017-26-5, represents a fascinating compound with significant potential in medicinal chemistry and drug development. Its unique structural features combined with its synthetic accessibility make it an attractive scaffold for further exploration by academic researchers and pharmaceutical companies alike.